Cas no 1260671-90-6 (Methyl 5-(bromomethyl)-2-chloroisonicotinate)
Methyl 5-(bromomethyl)-2-chloroisonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(bromomethyl)-2-chloroisonicotinate
- METHYL 2-(BROMOMETHYL)-5-CHLORONICOTINATE
- methyl 5-(bromomethyl)-2-chloropyridine-4-carboxylate
- 4-Pyridinecarboxylic acid, 5-(bromomethyl)-2-chloro-, methyl ester
- 1260671-90-6
- AB74323
- SCHEMBL20572030
- DB-172317
-
- Inchi: 1S/C8H7BrClNO2/c1-13-8(12)6-2-7(10)11-4-5(6)3-9/h2,4H,3H2,1H3
- InChI Key: DUTSRUZSJHNADH-UHFFFAOYSA-N
- SMILES: BrCC1C=NC(=CC=1C(=O)OC)Cl
Computed Properties
- Exact Mass: 262.93487g/mol
- Monoisotopic Mass: 262.93487g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 39.2Ų
Methyl 5-(bromomethyl)-2-chloroisonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Bestfluorodrug | YFL00070-0.5g |
methyl 5-(bromomethyl)-2-chloroisonicotinate |
1260671-90-6 | 97% | 0.5g |
¥2030 | 2023-09-19 | |
| Bestfluorodrug | YFL00070-1.0g |
methyl 5-(bromomethyl)-2-chloroisonicotinate |
1260671-90-6 | 97% | 1.0g |
¥3300 | 2023-01-04 | |
| Bestfluorodrug | YFL00070-5.0g |
methyl 5-(bromomethyl)-2-chloroisonicotinate |
1260671-90-6 | 97% | 5.0g |
¥10200 | 2023-01-04 | |
| Bestfluorodrug | YFL00070-1g |
methyl 5-(bromomethyl)-2-chloroisonicotinate |
1260671-90-6 | 97% | 1g |
¥3300 | 2023-09-19 | |
| Bestfluorodrug | YFL00070-5g |
methyl 5-(bromomethyl)-2-chloroisonicotinate |
1260671-90-6 | 97% | 5g |
¥10200 | 2023-09-19 |
Methyl 5-(bromomethyl)-2-chloroisonicotinate Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Methyl 5-(bromomethyl)-2-chloroisonicotinate
Comprehensive Overview of Methyl 5-(bromomethyl)-2-chloroisonicotinate (CAS No. 1260671-90-6)
Methyl 5-(bromomethyl)-2-chloroisonicotinate (CAS No. 1260671-90-6) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring a bromomethyl group and a chloro substituent, makes it a versatile building block for constructing complex heterocyclic frameworks. Researchers and industry professionals frequently search for this compound under variations like "methyl 5-bromomethyl-2-chloroisonicotinate synthesis" or "CAS 1260671-90-6 applications", reflecting its significance in modern organic chemistry.
The growing demand for halogenated pyridine derivatives in drug discovery has positioned Methyl 5-(bromomethyl)-2-chloroisonicotinate as a compound of interest. Recent trends in medicinal chemistry highlight the importance of such intermediates for developing kinase inhibitors and antiviral agents, aligning with current searches for "COVID-19 related heterocyclic compounds" and "cancer drug intermediates 2023". The compound's electron-withdrawing groups enable selective functionalization, a feature often queried as "how to modify bromomethyl-chloroisonicotinate" in academic forums.
From a synthetic perspective, this compound serves as a precursor for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig animations. Laboratory protocols frequently reference "optimized preparation of methyl 5-(bromomethyl)-2-chloroisonicotinate", with particular attention to yield improvement and purity control. The presence of both bromine and chlorine atoms allows sequential substitution, making it valuable for constructing diverse molecular architectures - a topic trending under "sequential functionalization strategies" in synthetic chemistry communities.
Analytical characterization of CAS 1260671-90-6 typically involves advanced techniques such as HPLC-MS and multinuclear NMR spectroscopy. Recent publications emphasize the importance of proper structural elucidation for this compound class, addressing common search queries like "NMR peaks for methyl chloroisonicotinate derivatives". The crystalline form stability has also gained attention, with material scientists investigating its polymorphic behavior under different crystallization conditions.
Environmental and handling considerations for Methyl 5-(bromomethyl)-2-chloroisonicotinate follow standard laboratory safety protocols. While not classified as high-risk, proper personal protective equipment (PPE) is recommended during handling, aligning with increased public interest in "safe handling of halogenated compounds". Storage typically requires protection from moisture and light, with technical discussions often focusing on "long-term stability of bromomethyl compounds" in specialized storage systems.
The commercial availability of CAS 1260671-90-6 has expanded significantly, with suppliers offering various packaging options from milligram to kilogram quantities. Market analyses show growing interest in "custom synthesis of halogenated isonicotinates", particularly for pharmaceutical development projects. Current pricing trends and supply chain dynamics for such specialty chemicals remain a frequent search topic among procurement specialists.
Future research directions may explore the compound's potential in metal-organic framework (MOF) construction or as a ligand precursor in catalysis. These applications correspond with emerging search terms like "pyridine-based linkers for MOFs" and "heterocyclic ligands in asymmetric synthesis". The compound's structural features continue to inspire innovative applications across multiple chemistry subdisciplines.
1260671-90-6 (Methyl 5-(bromomethyl)-2-chloroisonicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)